Cas no 89915-47-9 (Illifunone C)

• Product Name: Illifunone C
• CAS No: 89915-47-9
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 733724
• Update Time: 2024-03-01

Illifunone C Chemical and Physical Properties

Names and Identifiers

• 6(2H)-Benzofuranone,3,3a,4,5-tetrahydro-3a-hydroxy-2-(1-hydroxy-1-methylethyl)-5-(2-propen-1-yl)-,(2R,3aS,5R)-
• ILLIFUNONE-C
• illifunone C
• Illifunone C

• Inchi： 1S/C14H20O4/c1-4-5-9-7-14(17)8-12(13(2,3)16)18-11(14)6-10(9)15/h4,6,9,12,16-17H,1,5,7-8H2,2-3H3/t9-,12-,14+/m1/s1
• InChI Key： WTNZYSLGDGRFTH-IUPBHXKESA-N
• SMILES： O1C2=CC([C@H](CC=C)C[C@@]2(C[C@@H]1C(C)(C)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 410
• Topological Polar Surface Area: 66.8
• XLogP3: 0.843

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans